Cas no 1261936-70-2 (6-Chloro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid)

6-Chloro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a chloro group at the 6-position and a 2-methoxy-5-(trifluoromethyl)phenyl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy and chloro substituents contribute to regioselective reactivity. Its well-defined molecular architecture allows for precise functionalization in drug discovery, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring consistent performance in synthetic applications.

6-Chloro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid structure

1261936-70-2 structure

Product Name:6-Chloro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid

CAS No:1261936-70-2

MF:C₁₅H₁₀ClF₃O₃

MW:330.686314105988

MDL:MFCD18322792

CID:2764628

PubChem ID:53228611

Update Time:2025-06-07

6-Chloro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95%
- 1261936-70-2
- 3-Chloro-2'-methoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
- 6-CHLORO-2-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- MFCD18322792
- DTXSID80692144
- 6-Chloro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid
- MDL： MFCD18322792
- Inchi： 1S/C15H10ClF3O3/c1-22-12-6-5-8(15(17,18)19)7-10(12)9-3-2-4-11(16)13(9)14(20)21/h2-7H,1H3,(H,20,21)
- InChI Key： KNTXYPOPUYZQBG-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=C(C(F)(F)F)C=CC=1OC

Computed Properties

Exact Mass: 330.0270564Da
Monoisotopic Mass: 330.0270564Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 402
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 46.5Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330069-5 g	6-Chloro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95%; .	1261936-70-2	95%	5g	€1,159.00	2022-06-10
abcr	AB330069-5g	6-Chloro-2-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95%; .	1261936-70-2	95%	5g	€1159.00	2024-04-20